3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide

• IUPAC Name: 3,4-dichloro-N-(fluoren-9-ylideneamino)benzamide
• InChI: InChI=1S/C20H12Cl2N2O/c21-17-10-9-12(11-18(17)22)20(25)24-23-19-15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-11H,(H,24,25)
• InChI Key: ZLIJUOGEGLJIBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2=NNC(=O)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H12Cl2N2O
• Molecular Weight: 367.2 g/mol

Description

3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide, also known as DCFA, is a fluorescent dye that has been widely used in scientific research. DCFA is a synthetic compound that can be prepared through a multi-step synthesis process.

Mechanism of Action

3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide binds to biological molecules through a covalent linkage between the carbonyl group of 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide and the amino group of the target molecule. This covalent linkage results in the formation of a stable fluorescent complex that can be imaged using fluorescence microscopy. The mechanism of action of 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide is well understood and has been extensively studied in the scientific literature.
Biochemical and Physiological Effects:
3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide has no known biochemical or physiological effects on biological systems. 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide is non-toxic and does not interfere with normal cellular processes. However, the covalent linkage between 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide and biological molecules may affect the function of the target molecule, depending on the location of the 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide label.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide has several advantages for lab experiments, including its high photostability, low toxicity, and ability to label biological molecules in real-time. However, 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide has several limitations, including its limited solubility in aqueous solutions and the potential for interference with the function of the target molecule.

Future Directions

There are several future directions for the use of 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide in scientific research. One potential area of research is the development of new synthesis methods for 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide that are more efficient and cost-effective. Another area of research is the development of new applications for 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide, such as the labeling of specific subcellular structures or the imaging of protein-protein interactions. Additionally, the use of 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide in combination with other imaging techniques, such as super-resolution microscopy, may provide new insights into the dynamics and localization of biological molecules.

Synthesis Methods

The synthesis of 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide involves several steps, including the reaction of 9H-fluorene-9-carboxylic acid with thionyl chloride to form 9-chloro-9H-fluorene-9-carbonyl chloride. The resulting compound is then reacted with 2-aminobenzohydrazide to form 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide. The synthesis of 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide is a complex process that requires careful attention to detail and a high degree of expertise.

Scientific Research Applications

3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide has been widely used in scientific research as a fluorescent dye for labeling and imaging biological molecules, such as proteins and nucleic acids. 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide is particularly useful in live cell imaging due to its high photostability and low toxicity. 3,4-dichloro-N'-9H-fluoren-9-ylidenebenzohydrazide can also be used to study the dynamics and localization of biological molecules in real-time.